![molecular formula C6H9NO3 B175386 4-Cyano-3-hydroxy-butanoic acid methyl ester CAS No. 141942-84-9](/img/structure/B175386.png)
4-Cyano-3-hydroxy-butanoic acid methyl ester
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Overview
Description
4-Cyano-3-hydroxy-butanoic acid methyl ester, also known as CHBME, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
4-Cyano-3-hydroxy-butanoic acid methyl ester has been investigated for its potential applications in various fields, including medicine, agriculture, and industry. In medicine, this compound has been studied for its anti-inflammatory, antioxidant, and anti-tumor properties. In agriculture, this compound has been tested as a plant growth regulator and a pesticide. In industry, this compound has been explored as a raw material for the production of fine chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-Cyano-3-hydroxy-butanoic acid methyl ester is not fully understood. However, studies have suggested that this compound may exert its effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This compound has also been found to induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Cyano-3-hydroxy-butanoic acid methyl ester in lab experiments is its low toxicity, which makes it a safer alternative to other chemicals. This compound is also relatively easy to synthesize and purify. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 4-Cyano-3-hydroxy-butanoic acid methyl ester. One area of research is the development of this compound-based drugs for the treatment of inflammation, cancer, and other diseases. Another area of research is the optimization of the synthesis method to improve the yield and purity of this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential interactions with other drugs and chemicals.
Synthesis Methods
4-Cyano-3-hydroxy-butanoic acid methyl ester can be synthesized through the esterification of 4-cyano-3-hydroxybutanoic acid with methanol in the presence of a catalyst. The resulting product is a white crystalline solid with a melting point of 70-72°C.
properties
CAS RN |
141942-84-9 |
---|---|
Molecular Formula |
C6H9NO3 |
Molecular Weight |
143.14 g/mol |
IUPAC Name |
methyl (3R)-4-cyano-3-hydroxybutanoate |
InChI |
InChI=1S/C6H9NO3/c1-10-6(9)4-5(8)2-3-7/h5,8H,2,4H2,1H3/t5-/m1/s1 |
InChI Key |
SSIBSMAGWANLAQ-RXMQYKEDSA-N |
Isomeric SMILES |
COC(=O)C[C@@H](CC#N)O |
SMILES |
COC(=O)CC(CC#N)O |
Canonical SMILES |
COC(=O)CC(CC#N)O |
Origin of Product |
United States |
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